2-Ethyl-3-methylpyrazine
2-Ethyl-3-methylpyrazine
2-Ethyl-3-methylpyrazine has been identified as a volatile flavor component in roasted cocoa beans, potato chips, roasted sesame seed and roasted parsley. This odor-active pyrazine compound is typically found in roasted foods due to Maillard reaction and pyrolysis of serine and threonine.
2-Ethyl-3-methylpyrazine, 9ci, also known as fema 3155 or pyrazine, 3-ethyl-2-methyl, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3-methylpyrazine, 9ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3-methylpyrazine, 9CI is primarily located in the cytoplasm. 2-Ethyl-3-methylpyrazine, 9ci is a bread, corn, and earthy tasting compound that can be found in cereals and cereal products, eggs, fenugreek, and potato. This makes 2-ethyl-3-methylpyrazine, 9CI a potential biomarker for the consumption of these food products.
2-Ethyl-3-methylpyrazine, 9ci, also known as fema 3155 or pyrazine, 3-ethyl-2-methyl, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3-methylpyrazine, 9ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3-methylpyrazine, 9CI is primarily located in the cytoplasm. 2-Ethyl-3-methylpyrazine, 9ci is a bread, corn, and earthy tasting compound that can be found in cereals and cereal products, eggs, fenugreek, and potato. This makes 2-ethyl-3-methylpyrazine, 9CI a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15707-23-0
VCID:
VC21052673
InChI:
InChI=1S/C7H10N2/c1-3-7-6(2)8-4-5-9-7/h4-5H,3H2,1-2H3
SMILES:
CCC1=NC=CN=C1C
Molecular Formula:
C7H10N2
Molecular Weight:
122.17 g/mol
2-Ethyl-3-methylpyrazine
CAS No.: 15707-23-0
Cat. No.: VC21052673
Molecular Formula: C7H10N2
Molecular Weight: 122.17 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Ethyl-3-methylpyrazine has been identified as a volatile flavor component in roasted cocoa beans, potato chips, roasted sesame seed and roasted parsley. This odor-active pyrazine compound is typically found in roasted foods due to Maillard reaction and pyrolysis of serine and threonine. 2-Ethyl-3-methylpyrazine, 9ci, also known as fema 3155 or pyrazine, 3-ethyl-2-methyl, belongs to the class of organic compounds known as pyrazines. Pyrazines are compounds containing a pyrazine ring, which is a six-member aromatic heterocycle, that consists of two nitrogen atoms (at positions 1 and 4) and four carbon atoms. 2-Ethyl-3-methylpyrazine, 9ci is soluble (in water) and a moderately basic compound (based on its pKa). Within the cell, 2-ethyl-3-methylpyrazine, 9CI is primarily located in the cytoplasm. 2-Ethyl-3-methylpyrazine, 9ci is a bread, corn, and earthy tasting compound that can be found in cereals and cereal products, eggs, fenugreek, and potato. This makes 2-ethyl-3-methylpyrazine, 9CI a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 15707-23-0 |
| Molecular Formula | C7H10N2 |
| Molecular Weight | 122.17 g/mol |
| IUPAC Name | 2-ethyl-3-methylpyrazine |
| Standard InChI | InChI=1S/C7H10N2/c1-3-7-6(2)8-4-5-9-7/h4-5H,3H2,1-2H3 |
| Standard InChI Key | LNIMMWYNSBZESE-UHFFFAOYSA-N |
| SMILES | CCC1=NC=CN=C1C |
| Canonical SMILES | CCC1=NC=CN=C1C |
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